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Compound of Interest

Compound Name: Tetrachlorohydroquinone

Cat. No.: B164984 Get Quote

This guide provides essential information for researchers, scientists, and drug development

professionals on the safe handling and disposal of tetrachlorohydroquinone (TCHQ) waste.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with tetrachlorohydroquinone?

A1: Tetrachlorohydroquinone is considered a hazardous substance.[1] The primary hazards

include:

Acute Toxicity: Harmful if swallowed.[2][3][4][5] Ingestion of less than 150 grams may be fatal

or cause serious health damage.[1]

Serious Eye Damage: Causes serious eye damage.[3][5]

Skin Irritation and Sensitization: Causes skin irritation and may cause skin sensitization in

some individuals.[1][3][4]

Environmental Hazards: Toxic to aquatic organisms and may cause long-term adverse

effects in the aquatic environment.[1]

Combustibility: It is a combustible solid that burns with difficulty. Dust clouds may form an

explosive mixture with air.[1]

Q2: What immediate first aid measures should be taken in case of exposure?
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A2: In case of exposure, follow these first aid measures immediately:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

Removal of contact lenses should only be done by skilled personnel.[1]

Skin Contact: Immediately remove all contaminated clothing and shoes. Flush skin with

plenty of running water and soap for at least 15 minutes. Seek medical attention if irritation

occurs.[1][2]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and give 2-4 cupfuls of milk or water. Seek immediate medical aid.[2]

Inhalation: Remove the person from exposure to fresh air immediately. If breathing is difficult,

give oxygen. If not breathing, give artificial respiration. Seek medical attention.[2]

Q3: What are the proper storage requirements for tetrachlorohydroquinone?

A3: Store tetrachlorohydroquinone in a tightly closed container in a cool, dry, well-ventilated

area.[2] Keep it away from incompatible substances such as oxidizing agents (e.g., nitrates,

oxidizing acids, chlorine bleaches).[1][2] Use polyethylene or polypropylene containers and

ensure they are clearly labeled and free from leaks.[1]

Q4: How should empty tetrachlorohydroquinone containers be handled?

A4: Empty containers may contain residual dust and should be handled with care.[1] Do not

cut, drill, grind, or weld such containers as the dust may explode in the presence of an ignition

source.[1] Decontaminate empty containers before disposal. Observe all label safeguards until

containers are cleaned and destroyed.[1]

Troubleshooting Guides
Issue: Accidental Spill of Tetrachlorohydroquinone
Powder
Symptoms:

Visible powder on lab surfaces.
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Potential for airborne dust.

Immediate Actions & Solutions:
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Step Action Rationale

1 Evacuate and Alert

For major spills, immediately

alert personnel in the area and

contact emergency

responders.[1] For minor spills,

ensure the area is well-

ventilated and restrict access.

2
Don Personal Protective

Equipment (PPE)

Wear appropriate PPE,

including chemical safety

goggles, gloves

(polychloroprene, nitrile rubber,

or butyl rubber), a lab coat or

overalls, and a NIOSH-certified

respirator to prevent inhalation

of dust.[1][2]

3 Contain the Spill

Prevent the spillage from

entering drains or water

courses.[1]

4 Clean-Up Procedure

For Minor (Dry) Spills: Use dry

clean-up procedures to avoid

generating dust.[1] Gently

sweep or vacuum the material

and place it into a suitable,

labeled container for waste

disposal.[1][2] For Major Spills:

Follow the guidance of

emergency responders. This

may involve using a vacuum or

shoveling the material into

labeled containers.[1]

5 Decontaminate the Area

After the powder is removed,

wash the area down with large

amounts of water, preventing

runoff into drains.[1]
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6 Dispose of Waste

All contaminated materials

(including PPE) should be

placed in a sealed, labeled

container for hazardous waste

disposal according to

institutional and local

regulations.[1]

Quantitative Data Summary
The following table summarizes key quantitative data for tetrachlorohydroquinone.

Property Value Source

Molecular Formula C₆H₂Cl₄O₂ [2][5]

Molecular Weight 247.89 g/mol [2][5]

Melting Point 238-240 °C [2][6]

Oral LD50 (Mouse) 25 mg/kg [3]

Oral LD50 (Rat) 3820 mg/kg [2]

OSHA PEL (for related

compound, Hydroquinone)
2 mg/m³ (8-hour TWA) [7]

OSHA PEL (as Nuisance Dust

- Respirable)
5 mg/m³ [1]

OSHA PEL (as Nuisance Dust

- Total)
15 mg/m³ [1]

Experimental Protocols
Protocol 1: Decontamination of a Minor
Tetrachlorohydroquinone Spill
Objective: To safely clean and decontaminate a minor spill of solid tetrachlorohydroquinone.
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Materials:

Personal Protective Equipment (PPE): Chemical safety goggles, nitrile gloves, lab coat,

NIOSH-approved respirator.

Dry, clean-up materials: Broom and dustpan (or a vacuum with a HEPA filter), labeled waste

container with a lid.

Decontamination solution: Water.

Absorbent material (e.g., paper towels).

Procedure:

Ensure the spill area is well-ventilated.

Put on all required PPE.

Carefully sweep the tetrachlorohydroquinone powder into a dustpan, minimizing the

generation of airborne dust. Alternatively, use a vacuum cleaner equipped with a HEPA filter.

Transfer the collected powder into a clearly labeled hazardous waste container.

Dampen absorbent material with water and wipe the spill area to remove any remaining

residue.

Place the used absorbent material into the hazardous waste container.

Seal the waste container.

Remove PPE and wash hands thoroughly with soap and water.

Arrange for the disposal of the hazardous waste according to your institution's guidelines.
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General Lab Waste Disposal Workflow for TCHQ

Waste Generation

Segregation & Collection
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Caption: General workflow for TCHQ laboratory waste disposal.
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TCHQ Spill Response Decision Tree

Tetrachlorohydroquinone
Spill Occurs

Assess Spill Size
and Risk
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Small
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(Large quantity, risk of exposure)

Large
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Follow Minor Spill
Cleanup Protocol
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and Dispose of Waste
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Caption: Decision tree for responding to a TCHQ spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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